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Compound of Interest

Compound Name: 2,5-Dibromopyrazine

Cat. No.: B1339098 Get Quote

Introduction

2,5-Dibromopyrazine is a heterocyclic aromatic compound that serves as a critical building

block in the synthesis of advanced materials.[1][2] Its pyrazine core is electron-deficient, which

imparts unique electronic and photophysical properties to the resulting materials. The two

bromine atoms provide reactive sites for various cross-coupling reactions, enabling the

construction of complex molecular architectures.[1][2] These characteristics make 2,5-
Dibromopyrazine a valuable intermediate in the development of organic semiconductors,

polymers, and metal-organic frameworks (MOFs) for applications in electronics, sensing, and

beyond.[2][3][4]

Physicochemical Properties

2,5-Dibromopyrazine is a white to light yellow solid powder at room temperature.[1] Its key

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₄H₂Br₂N₂ [1][5]

Molecular Weight 237.88 g/mol [1][5]

Melting Point 45.0 to 49.0 °C [1][6]

Boiling Point 234.0 ± 35.0 °C (Predicted) [6]

Density ~2.2 g/cm³ [1]

Solubility
Soluble in DMSO, DMF; poor

in water
[1]

Appearance
White to orange/green

crystalline powder
[6]

Key Applications and Synthetic Approaches
The reactivity of the C-Br bonds in 2,5-Dibromopyrazine makes it an ideal monomer for

palladium-catalyzed cross-coupling reactions, such as Suzuki and Stille couplings. These

reactions are fundamental to the synthesis of π-conjugated polymers and other advanced

materials.[2][3]

Conjugated Polymers for Organic Electronics
The incorporation of the electron-accepting pyrazine unit into a polymer backbone is a key

strategy for tuning the material's electronic properties, such as its band gap and electron

affinity.[3] This makes 2,5-Dibromopyrazine a valuable monomer for creating materials used in

organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and fluorescent

biosensors.[3][7]

A typical synthetic approach involves the copolymerization of 2,5-Dibromopyrazine with an

electron-donating co-monomer, such as a fluorene or thiophene derivative, via Suzuki or Stille

polycondensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: 2,5-Dibromopyrazine as a Versatile
Intermediate in Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339098#role-of-2-5-dibromopyrazine-as-an-
intermediate-in-materials-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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